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Compound of Interest

Compound Name: Levallorphan

Cat. No.: B1674846 Get Quote

Levallorphan tartrate is the salt of levallorphan, a compound historically used as an opioid

antagonist to counteract respiratory depression induced by opioid overdose. While its clinical

use has been largely superseded by naloxone due to a more favorable side-effect profile, the

study of levallorphan and its tartrate salt remains relevant for understanding opioid receptor

pharmacology and for the development of new analgesic and antagonist compounds. This

guide provides a detailed examination of its chemical and physical properties, supported by

experimental methodologies and pathway visualizations.

Chemical and Physical Data
A summary of the key quantitative chemical and physical properties of levallorphan tartrate

salt is presented below. These parameters are fundamental for its handling, formulation, and

analysis in a laboratory setting.
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Property Value

Molecular Formula C₂₃H₂₉NO₇

Molecular Weight 431.48 g/mol

Melting Point Approximately 176-178 °C

Solubility in Water 1 g in 20 mL

Specific Optical Rotation -38.5° (c=2, H₂O)

pKa 8.2

Appearance White, odorless, crystalline powder

Mechanism of Action and Signaling
Levallorphan functions as a competitive antagonist at the μ-opioid receptor (MOR), which is

the primary target for most opioid analgesics. By binding to the MOR, it displaces opioid

agonists and reverses their effects, including respiratory depression. However, levallorphan
also exhibits partial agonist activity at the κ-opioid receptor (KOR), which is believed to

contribute to its psychotomimetic and dysphoric side effects. Understanding this dual activity is

crucial for comprehending its complete pharmacological profile.
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Caption: Levallorphan's dual interaction with μ- and κ-opioid receptors.
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Key Experimental Protocols
The characterization of levallorphan tartrate involves several standard analytical techniques.

Below are the methodologies for determining some of its critical properties.

3.1. Determination of Melting Point

Principle: The melting point is a key indicator of purity. Impurities typically depress and

broaden the melting range.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, finely powdered sample of levallorphan tartrate is packed into a capillary tube to

a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a rate of 10-20 °C/min until it is about 10 °C below the

expected melting point.

The heating rate is then reduced to 1-2 °C/min.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting range.

3.2. Determination of Specific Optical Rotation

Principle: Chiral molecules like levallorphan rotate the plane of polarized light. The specific

rotation is a characteristic property.

Apparatus: Polarimeter.

Procedure:

A 2% (w/v) solution of levallorphan tartrate in water is prepared (2 g in 100 mL).
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The polarimeter tube is filled with the solution, ensuring no air bubbles are present.

The observed rotation is measured at a specified wavelength (usually 589 nm, the sodium

D-line) and temperature (typically 20 °C).

The specific rotation is calculated using the formula: [α] = α / (l × c), where α is the

observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Workflow for Specific Optical Rotation Measurement

Prepare 2% (w/v) Levallorphan
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Caption: Experimental workflow for determining specific optical rotation.

3.3. Potentiometric Titration for pKa Determination

Principle: The pKa, the negative logarithm of the acid dissociation constant, can be

determined by titrating the weakly basic levallorphan with a strong acid and monitoring the
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pH change.

Apparatus: pH meter, burette, magnetic stirrer.

Procedure:

A known concentration of levallorphan tartrate is dissolved in water.

A standardized solution of a strong acid (e.g., HCl) is added in small increments from a

burette.

The pH of the solution is recorded after each addition.

The data is plotted as pH versus the volume of titrant added.

The equivalence point is determined from the inflection point of the titration curve.

The pKa is equal to the pH at the half-equivalence point.

This comprehensive guide provides foundational knowledge on the chemical and physical

properties of levallorphan tartrate, essential for its application in research and drug

development. The provided experimental protocols offer a starting point for the analytical

characterization of this and similar compounds.

To cite this document: BenchChem. [Levallorphan Tartrate Salt: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674846#levallorphan-tartrate-salt-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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